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Compound of Interest

Compound Name: 3,6-Dichloropyrazin-2-amine

Cat. No.: B190259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dichloropyrazin-2-amine, a key

intermediate in the synthesis of various pharmaceutical compounds. This document outlines its

chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis,

and its role in the context of relevant biological pathways.

Chemical Identity and Nomenclature
The compound of interest is formally identified by its IUPAC name, 3,5-dichloropyrazin-2-

amine[1][2]. It is also known by several synonyms, which are often used in commercial and

research contexts.

Synonyms:[1]

2-Amino-3,5-dichloropyrazine

3,5-Dichloro-2-pyrazinamine

Pyrazinamine, 3,5-dichloro-

Physicochemical Properties
A summary of the key quantitative data for 3,5-Dichloropyrazin-2-amine is presented in the

table below, facilitating easy reference and comparison.
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Property Value Source

Molecular Formula C₄H₃Cl₂N₃ PubChem[1]

Molecular Weight 163.99 g/mol PubChem[1]

CAS Number 873-42-7 PubChem[1]

Appearance White to Yellow Solid Sigma-Aldrich[2]

Melting Point 200-202 °C ChemicalBook[3]

XLogP3 1.4 PubChem[1]

Experimental Protocols
Synthesis of 3,5-Dichloropyrazin-2-amine
A general and effective method for the synthesis of 3,5-Dichloropyrazin-2-amine involves the

chlorination of 2-amino-3-chloropyrazine using N-chlorosuccinimide (NCS)[3].

Materials:

2-amino-3-chloropyrazine

N-chlorosuccinimide (NCS)

Chloroform (CHCl₃)

Water (H₂O)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:[3]

To a stirred suspension of N-chlorosuccinimide (11.6 g, 86.9 mmol) in chloroform (73 mL),

add 2-amino-3-chloropyrazine (10.0 g, 77.2 mmol).

Heat the reaction mixture to reflux and maintain for 4 hours.
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Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the solution to room temperature.

Partition the mixture between chloroform (180 mL) and water (2 x 50 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the solution and concentrate under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using chloroform as the eluent

to yield 3,5-dichloropyrazin-2-amine as a light yellow solid.

Visualized Workflows and Pathways
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Caption: Relationship between the IUPAC name and common synonyms.
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Caption: Synthesis workflow for 3,5-Dichloropyrazin-2-amine.

Biological Context: Targeting the TRPV1 Signaling
Pathway
While 3,5-Dichloropyrazin-2-amine is primarily a synthetic intermediate, it serves as a crucial

building block for compounds targeting biologically significant pathways. For instance, related

dichloropyrazine structures are utilized in the synthesis of capsaicin receptor (TRPV1)

antagonists, which are of great interest for the treatment of chronic inflammatory pain[4]. The

activation of the TRPV1 channel by its agonist, capsaicin, initiates a well-defined signaling

cascade.

The Transient Receptor Potential Vanilloid 1 (TRPV1) is a non-selective cation channel

predominantly expressed in sensory neurons[5]. It acts as a polymodal sensor for various

noxious stimuli, including heat, protons (acidic conditions), and certain endogenous lipids, as

well as exogenous vanilloids like capsaicin[5][6].

Activation of TRPV1 by an agonist such as capsaicin leads to the opening of the ion channel,

resulting in an influx of cations, primarily Ca²⁺ and Na⁺[5]. This influx causes depolarization of

the neuronal membrane. If the depolarization reaches the threshold, it triggers the generation

of action potentials that propagate along the sensory nerve to the central nervous system,

where the sensation of pain is perceived[5]. The sustained influx of calcium can also lead to the

release of pro-inflammatory neuropeptides like Substance P and Calcitonin Gene-Related

Peptide (CGRP) from the sensory nerve terminals[5]. The activity of TRPV1 can be modulated

by various intracellular signaling pathways, including phosphorylation by Protein Kinase A

(PKA) and Protein Kinase C (PKC), which can sensitize the channel and lower its activation

threshold[3].

TRPV1 Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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